Cas no 389607-04-9 (1H-1,2,4-Triazole-1-butanoic acid, ethyl ester)

1H-1,2,4-Triazole-1-butanoic acid, ethyl ester structure
389607-04-9 structure
Product Name:1H-1,2,4-Triazole-1-butanoic acid, ethyl ester
CAS No:389607-04-9
MF:C8H13N3O2
MW:183.207721471786
CID:1495013
Update Time:2024-08-24

1H-1,2,4-Triazole-1-butanoic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-1-butanoic acid, ethyl ester
    • Inchi: 1S/C8H13N3O2/c1-2-13-8(12)4-3-5-11-7-9-6-10-11/h6-7H,2-5H2,1H3
    • InChI Key: ABIRGIRHYZLGTH-UHFFFAOYSA-N
    • SMILES: N1(CCCC(OCC)=O)C=NC=N1

Computed Properties

  • Exact Mass: 183.10089

Experimental Properties

  • Density: 1.17±0.1 g/cm3(Predicted)
  • Boiling Point: 139-142 °C(Press: 0.08 Torr)
  • PSA: 57.01
  • pka: 2.93±0.12(Predicted)

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